Cas no 1248162-03-9 (3-(2-methylquinolin-4-yl)oxypropan-1-amine)

• Product Name: 3-(2-methylquinolin-4-yl)oxypropan-1-amine
• CAS No: 1248162-03-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6209045
• PubChem ID: 62349241
• Update Time: 2025-06-08

3-(2-methylquinolin-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylquinolin-4-yl)oxypropan-1-amine
• CS-0282448
• EN300-1868601
• 1248162-03-9
• AKOS011634347
• 3-((2-Methylquinolin-4-yl)oxy)propan-1-amine
• 3-[(2-methylquinolin-4-yl)oxy]propan-1-amine

• Inchi： 1S/C13H16N2O/c1-10-9-13(16-8-4-7-14)11-5-2-3-6-12(11)15-10/h2-3,5-6,9H,4,7-8,14H2,1H3
• InChI Key： IRCQDICUPVPBAV-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(2-methylquinolin-4-yl)oxypropan-1-amine

Introduction to 3-(2-methylquinolin-4-yl)oxypropan-1-amine (CAS No: 1248162-03-9)

3-(2-methylquinolin-4-yl)oxypropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the chemical identifier CAS No: 1248162-03-9, has garnered attention due to its molecular architecture, which combines a quinoline scaffold with an amine functional group. The presence of a methyl substituent at the 2-position of the quinoline ring and an amine group at the 1-position of the propyl chain contributes to its distinct chemical properties and reactivity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research.

The quinoline core is a well-documented motif in medicinal chemistry, renowned for its role in various bioactive molecules. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a methyl group at the 2-position of the quinoline ring can modulate electronic and steric effects, influencing the compound's interactions with biological targets. Additionally, the propyl chain terminated with an amine group introduces further variability, allowing for potential hydrogen bonding interactions and enhancing solubility in polar environments.

From a synthetic perspective, 3-(2-methylquinolin-4-yl)oxypropan-1-amine can be synthesized through multiple pathways. One common approach involves the nucleophilic substitution of a halogenated derivative of quinoline with an amine-bearing alcohol. Alternatively, reductive amination or cross-coupling reactions could be employed to construct the desired molecular framework. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for pharmaceutical applications. Advanced techniques like transition-metal catalysis have been explored to improve reaction efficiency and selectivity.

In recent years, there has been growing interest in developing novel compounds based on quinoline derivatives for therapeutic purposes. The structural features of 3-(2-methylquinolin-4-yl)oxypropan-1-amine make it a promising candidate for further investigation in drug discovery. Specifically, its ability to interact with biological macromolecules suggests potential applications in modulating enzyme activity or binding to specific receptors. Preliminary studies have indicated that derivatives of this compound may exhibit pharmacological effects relevant to inflammation and neurodegenerative diseases.

The biological activity of 3-(2-methylquinolin-4-yl)oxypropan-1-amine has been explored in various in vitro assays. Researchers have focused on its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in numerous disease pathways. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for central nervous system (CNS) applications. These findings align with broader trends in medicinal chemistry aimed at identifying multifunctional compounds capable of addressing complex diseases.

Advances in computational chemistry have also played a crucial role in understanding the potential of 3-(2-methylquinolin-4-yl)oxypropan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental validation. Such simulations have helped identify key interactions between the compound and target proteins, guiding rational drug design efforts. Furthermore, virtual screening methods have been employed to identify additional derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The pharmaceutical industry continues to invest in quinoline-based compounds due to their versatility and historical success in drug development. 3-(2-methylquinolin-4-yl)oxypropan-1-amine represents a valuable addition to this class of molecules, offering new opportunities for therapeutic intervention. As research progresses, further characterization of its pharmacological properties will be essential to determine its full potential in medicine. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in this field.

Future directions for research on 3-(2-methylquinolin-4-yl)oxypropan-1-amine include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models. Investigating its interactions with other biological targets may uncover additional therapeutic applications beyond initial hypotheses. Additionally, green chemistry principles could be applied to develop more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity standards.

In conclusion,3-(2-methylquinolin-4-yloxypropan -1 -amine (CAS No: 1248162 -03 -9) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for drug discovery , while recent studies highlight its promise as a bioactive molecule . Continued investigation into this compound will likely yield valuable insights into new therapeutic strategies . As advancements in synthetic chemistry , computational methods , and biological assays continue ,the future looks bright for exploring novel derivatives like this one .